(Z)-7-((diethylamino)methyl)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-6-hydroxy-2-[(5-methylfuran-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C19H21NO4/c1-4-20(5-2)11-15-16(21)9-8-14-18(22)17(24-19(14)15)10-13-7-6-12(3)23-13/h6-10,21H,4-5,11H2,1-3H3/b17-10-
• InChI Key: ABBXGIDDLAHSHZ-YVLHZVERSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC=C(O3)C)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC=C(O3)C)/C2=O)O
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

(Z)-7-((diethylamino)methyl)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H21NO4 and its molecular weight is 327.38. The purity is usually 95%.
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Scientific Research Applications

Imaging and Diagnostic Applications

The synthesis of compounds structurally similar to "(Z)-7-((diethylamino)methyl)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one" has been directed towards developing new imaging agents, particularly for positron emission tomography (PET). One study detailed the creation of a potent and selective inhibitor for the enzyme PIM1, using a structurally related compound as a potential PET probe. This research underscores the utility of such compounds in enhancing imaging techniques for biomedical research and diagnostics (Gao, Wang, Miller, & Zheng, 2013).

Synthetic Chemistry and New Materials

Research into the synthesis of new heterocyclic systems has also been a significant area of application. For instance, the reaction of 1-substituted 4-acyl-5-hydroxy-3-methyl-1H-pyrazoles with hydroxylamine to produce compounds that are structurally related showcases the compound's role in creating new chemical entities with potential applications in material science and organic synthesis (Holzer et al., 2003).

Catalysis and Chemical Transformations

The compound's structural framework has also been studied in the context of catalytic processes, such as the transalkylation reactions catalyzed by ZSM-5. These studies illuminate the compound's potential in facilitating chemical transformations, essential for producing various chemicals and pharmaceuticals (Santilli, 1986).

Pharmacological Research

Although the request was to exclude drug use, dosage, and side effects, it's worth noting that research into similar compounds has explored their pharmacological potentials, such as anticholinesterase activity. This highlights the broader scope of scientific research applications, from the development of new therapeutic agents to understanding molecular mechanisms of action (Luo et al., 2005).